Cas no 2090612-22-7 (2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol)

• Product Name: 2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol
• CAS No: 2090612-22-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5722744
• PubChem ID: 121203477
• Update Time: 2023-10-26

2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2090612-22-7
• 2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-ol
• 2-(9-methoxy-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanol
• F1907-7366
• AKOS026711725
• 1,4-Benzoxazepine-4(5H)-ethanol, 2,3-dihydro-9-methoxy-

• Inchi： 1S/C12H17NO3/c1-15-11-4-2-3-10-9-13(5-7-14)6-8-16-12(10)11/h2-4,14H,5-9H2,1H3
• InChI Key： MPEDOTAZABPLRY-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CN(CCO)CC1)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 366.2±42.0 °C(Predicted)
• pka: 14.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines